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Compound of Interest

Compound Name:
4-(2-Morpholin-4-

ylethoxy)benzonitrile

Cat. No.: B1274082 Get Quote

Disclaimer: Safety and handling protocols for a specific chemical should ideally be based on its

dedicated Safety Data Sheet (SDS). As of the generation of this document, a specific SDS for

4-(2-Morpholin-4-ylethoxy)benzonitrile was not readily available. The following information is

a composite guide based on the safety data of structurally related compounds, including

various substituted benzonitriles and morpholine-containing molecules. Researchers,

scientists, and drug development professionals should use this information as a preliminary

guide and exercise caution, ensuring a thorough risk assessment is conducted before handling

this compound.

Introduction
4-(2-Morpholin-4-ylethoxy)benzonitrile is a chemical compound that incorporates a

benzonitrile moiety, an ether linkage, and a morpholine ring. These functional groups contribute

to its chemical reactivity and potential biological activity, making it a compound of interest in

medicinal chemistry and drug development. Due to the potential hazards associated with its

structural components, strict adherence to safety and handling procedures is imperative.

Hazard Identification and Classification
Based on the hazard profiles of similar compounds, 4-(2-Morpholin-4-ylethoxy)benzonitrile is

anticipated to be classified as harmful. The primary hazards are expected to be:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]
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Skin Corrosion/Irritation: May cause skin irritation.[3]

Eye Damage/Irritation: May cause serious eye irritation.[3]

Respiratory Irritation: May cause respiratory irritation.[3]

GHS Hazard Pictograms (Anticipated):

Pictogram Hazard Class

!

Acute Toxicity (Oral, Dermal, Inhalation), Skin

Irritation, Eye Irritation, Respiratory Tract

Irritation

Signal Word (Anticipated): Warning[1][2][3]

Hazard Statements (Anticipated):

H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[2]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[3]

Precautionary Statements (Anticipated):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4]

P264: Wash skin thoroughly after handling.[2][3]

P270: Do not eat, drink or smoke when using this product.[2]
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P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3][5]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]

P302 + P352: IF ON SKIN: Wash with plenty of water.[2][3]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P330: Rinse mouth.[2]

P362 + P364: Take off contaminated clothing and wash it before reuse.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[3]

P405: Store locked up.[3]

P501: Dispose of contents/container to an approved waste disposal plant.[1][3]

Experimental Protocols
A comprehensive assessment of the risks should be conducted before starting any

experimental work. The following PPE is mandatory:
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PPE Item Specification

Eye and Face Protection
Chemical safety goggles and a face shield are

required.

Skin Protection

A lab coat and chemically resistant gloves (e.g.,

nitrile) are essential.[2] Inspect gloves for

integrity before use.

Respiratory Protection

When handling the solid form or creating

solutions, a NIOSH-approved respirator may be

necessary.[6]

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[4][7]

Avoid the formation of dust and aerosols.[4]

Do not get in eyes, on skin, or on clothing.[1][7]

Wash hands thoroughly after handling.[2][3]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1][8]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][4][9]

Keep away from heat, sparks, and open flames.[2][8]

Store in a locked and secure area.[2][3]
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Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][4][7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing.[1][5][7] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][5][7] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[4] Seek immediate medical

attention.[1][7]

Small Spills:

Ensure adequate ventilation and wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly with soap and water.

Large Spills:

Evacuate the area immediately.

Prevent the spill from entering drains or waterways.[2]

Contact emergency services and the institutional safety office.
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Dispose of waste material in accordance with local, state, and federal regulations.[1] Do not

allow the chemical to enter the environment.[3]

Visualized Workflows and Pathways
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Caption: General laboratory workflow for handling chemical compounds.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide, carbon dioxide, and nitrogen oxides.[1][5][8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][5][8]

This document is intended to provide guidance and is not a substitute for professional safety

training and a thorough understanding of the specific hazards of the compound. Always consult

with your institution's environmental health and safety office for detailed protocols and

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 4-(2-Morpholin-4-
ylethoxy)benzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274082#safety-and-handling-procedures-for-4-2-
morpholin-4-ylethoxy-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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